Cas no 101421-31-2 (Benzaldehyde, 2-iodo-4-nitro-)

• Product Name: Benzaldehyde, 2-iodo-4-nitro-
• CAS No: 101421-31-2
• MF: C₇H₄INO₃
• MW: 277.016034126282
• MDL: MFCD18397936
• CID: 1129253
• PubChem ID: 10945729
• Update Time: 2025-04-20

Benzaldehyde, 2-iodo-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-iodo-4-nitro-
• 2-iodo-4-nitroBenzaldehyde
• E82621
• DB-330396
• ZPAJYMLKGLFKHT-UHFFFAOYSA-N
• SCHEMBL5773404
• CS-0310857
• 101421-31-2
• DTXSID40449353

• MDL： MFCD18397936
• Inchi： 1S/C7H4INO3/c8-7-3-6(9(11)12)2-1-5(7)4-10/h1-4H
• InChI Key： ZPAJYMLKGLFKHT-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.92359g/mol
• Monoisotopic Mass: 276.92359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 277.02g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9Ų